Cas no 1894831-71-0 (2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methylphenol)

• Product Name: 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methylphenol
• CAS No: 1894831-71-0
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6275965
• PubChem ID: 136998612
• Update Time: 2025-05-22

2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methylphenol
• EN300-1795254
• 1894831-71-0

• Inchi： 1S/C11H13N3O/c1-7-3-4-8(10(15)5-7)9-6-11(12)14(2)13-9/h3-6,15H,12H2,1-2H3
• InChI Key： LVPJIDDYFALNBP-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-5-methylphenol

2-(5-Amino-1-Methyl-1H-Pyrazol-3-Yl)-5-Methylphenol: A Comprehensive Overview

2-(5-Amino-1-Methyl-1H-Pyrazol-3-Yl)-5-Methylphenol, also known by its CAS No. 1894831-71-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a phenol group with a pyrazole ring, both of which are known for their versatility in chemical reactions and biological interactions.

The structural elucidation of 2-(5-Amino-1-Methyl-1H-Pyrazol-3-Yl)-5-Methylphenol reveals a complex yet elegant arrangement of functional groups. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is substituted with an amino group at the 5-position and a methyl group at the 1-position. This substitution pattern not only enhances the stability of the ring but also introduces potential sites for further chemical modification. The phenol group, located at the 3-position of the pyrazole ring, adds hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the potential of 2-(5-Amino-1-Methyl-1H-Pyrazol-3-Yl)-5-Methylphenol as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of anti-inflammatory agents, where its ability to modulate inflammatory pathways has shown promise. Additionally, the compound has been investigated for its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The synthesis of 2-(5-Amino-1-Methyl-1H-Pyrazol-3-Yl)-5-Methylphenol involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization to introduce the amino and methyl groups at specific positions. The final step involves introducing the phenolic hydroxyl group through appropriate substitution reactions. The synthesis pathway is designed to maximize yield while ensuring high purity of the final product.

In terms of applications, 2-(5-Amino-1-Methyl-1H-Pyrazol-3-Yl)-5-Methylphenol has shown potential in various fields beyond pharmacology. Its structural versatility makes it a valuable building block in organic synthesis, particularly in the construction of complex molecules with multiple functional groups. Furthermore, its ability to form stable complexes with metal ions has led to exploratory studies in coordination chemistry.

The future prospects for 2-(5-Amino-1-Methyl-1H-Pyrazol-3-Yl)-5-Methylphenol are promising, with ongoing research focusing on its therapeutic potential and synthetic applications. As researchers continue to uncover new properties and functionalities of this compound, it is expected to play an increasingly important role in both academic and industrial settings.